1-(4-Methoxyphenyl)cyclopropanecarbonitrile

Specification

• CAS No.: 16728-00-0
• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)cyclopropane-1-carbonitrile
• Standard InChI: InChI=1S/C11H11NO/c1-13-10-4-2-9(3-5-10)11(8-12)6-7-11/h2-5H,6-7H2,1H3
• Standard InChI Key: OIQRGAQXQLASRC-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2(CC2)C#N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CC2)C#N

Introduction

1-(4-Methoxyphenyl)cyclopropanecarbonitrile is a chemical compound with the molecular formula C₁₁H₁₁NO and a molecular weight of approximately 173.22 g/mol. It is also known by its CAS number, 16728-00-0, and is classified as an irritant. The compound is used primarily in research settings and is not intended for diagnostic or therapeutic use.

Synonyms and Suppliers

1-(4-Methoxyphenyl)cyclopropanecarbonitrile is also known as 1-(4-Methoxyphenyl)-1-cyclopropanecarbonitrile. It is available from various suppliers, including Matrix Scientific, Thermo Scientific, and VWR.

Safety and Handling

The compound is classified as an irritant, and appropriate safety precautions should be taken when handling it. It is categorized under UN 3276 and ADR 6.1,III, indicating it is a toxic substance requiring careful handling and transportation.

Research and Applications

1-(4-Methoxyphenyl)cyclopropanecarbonitrile is primarily used in research settings. Detailed information on its specific applications or research findings is limited, but it is often utilized in chemical synthesis and organic chemistry studies.

Data Table

Property	Value
Molecular Formula	C₁₁H₁₁NO
Molecular Weight	173.22 g/mol
CAS Number	16728-00-0
Density	1.0800 g/mL
Refractive Index	1.5415 to 1.5435
Color	Colorless to Yellow